Cas no 15936-45-5 (2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 15936-45-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 199392
• PubChem ID: 96648
• Update Time: 2025-05-23

2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylbut-2-en-1-yl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-(3-methyl-2-buten-1-yl)-
• 2-(3-methylbut-2-enyl)isoindoline-1,3-dione
• N-(3-Methyl-2-butenyl)phthalimide
• 2-(3-Methylbut-2-en-1-yl)-1H-isoindole-1,3(2H)-dione
• 1H-Isoindole-1,3(2H)-dione, 2-(3-methyl-2-buten-1-yl)-
• EN300-171284
• SB65559
• DTXSID30166643
• 2-(3-methylbut-2-enyl)isoindole-1,3-dione
• 2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• NSC84144
• NSC-84144
• 3-methyl-1-phthalimido-2-butene
• 5-21-10-00284 (Beilstein Handbook Reference)
• WLN: T56 BVNVJ C2UY1&1
• 2-(3-Methyl-2-butenyl)-1H-isoindole-1,3(2H)-dione #
• N-[3-Methyl-2-butenyl]phthalimide
• N-(3-METHYL-2-BUTEN-1-YL)PHTHALIMIDE
• SCHEMBL4017572
• 1H-Isoindole-1,3(2H)-dione, 2-(3-methyl-2-butenyl)-
• 1H-Isoindole-1, 2-(3-methyl-2-butenyl)-
• FT-0688516
• 3-Methyl-2-butenylphthalimide
• 15936-45-5
• NSC 84144
• BRN 0165108
• CS-0434655
• Phthalimide, N-(3-methyl-2-butenyl)-
• NCIOpen2_004630
• AKOS022179299
• 2-(3-methylbut-2-en-1-yl)-1H-isoindole-1,3-dione

• Inchi： 1S/C13H13NO2/c1-9(2)7-8-14-12(15)10-5-3-4-6-11(10)13(14)16/h3-7H,8H2,1-2H3
• InChI Key： NPPJFTLLMRKUHM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 327.9°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.578
• PSA: 37.38
• LogP: 2.18670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione

2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview

2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione, also known by its CAS number 15936-45-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindoles, which are bicyclic structures with a wide range of applications in drug discovery and materials science. The isoindole framework is particularly valuable due to its ability to adopt various conformations, making it a versatile scaffold for functionalization.

The structure of 2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione consists of a fused bicyclic system with two ketone groups and a substituted alkene moiety. The presence of the methylbutenyl group introduces steric and electronic effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

In terms of synthesis, 2-(3-methylbut-2-en-1-yl)-2,3-dihydro-1H-isoindole-based compounds are often prepared through cyclization reactions involving enamine intermediates or through the use of transition metal catalysts. These methods allow for precise control over the stereochemistry and regioselectivity of the product. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize derivatives of this compound with enhanced stability and bioavailability.

The application of CAS 1593645-based compounds extends beyond traditional chemical synthesis. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets. For example, molecular docking studies have revealed potential binding modes with G-protein coupled receptors (GPCRs), suggesting its role in modulating signaling pathways associated with inflammation and neurodegenerative diseases.

Moreover, the physicochemical properties of 2-(3-methylbutenyl)-isoindole dione make it an attractive candidate for formulation development in the pharmaceutical industry. Its solubility profile and stability under physiological conditions have been optimized through structural modifications, as reported in a 2024 study published in Nature Communications. These modifications enhance its suitability for oral delivery systems, thereby improving patient compliance.

In conclusion, CAS 1593645-related compounds represent a promising class of molecules with diverse applications in drug discovery and materials science. Ongoing research continues to uncover new synthetic strategies and biological targets for these compounds, underscoring their importance in contemporary chemical research.